![molecular formula C11H15F3N4O2 B2521461 N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclobutanecarboxamide CAS No. 1421484-67-4](/img/structure/B2521461.png)
N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclobutanecarboxamide
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Overview
Description
N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C11H15F3N4O2 and its molecular weight is 292.262. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Research Chemicals
Triazole derivatives, including compounds like 3,5-AB-CHMFUPPYCA, have been synthesized and characterized for their potential as research chemicals. These compounds often undergo bioisosteric replacement, leading to the creation of various isomers with potential pharmacological activities yet to be explored. Such studies highlight the ongoing efforts to understand and harness the chemical properties of triazole derivatives for scientific research applications (McLaughlin et al., 2016).
Diverse Trifluoromethyl Heterocycles Synthesis
Research has demonstrated the synthesis of a wide range of trifluoromethyl heterocycles, including oxazoles, thiazoles, and imidazoles, from diazoketoesters. These compounds are of significant interest due to their diverse applications in materials science, pharmacology, and as intermediates in organic synthesis. This versatility underscores the potential of trifluoromethylated compounds in scientific research and development (Honey et al., 2012).
Cannabimimetic Indazole Derivatives
The identification of new psychoactive substances, such as cannabimimetic indazole derivatives, has been a focal point of forensic and toxicological studies. These compounds, including ADB-BINACA, AB-FUBICA, and others, have been analyzed for their chemical structures and potential interactions with cannabinoid receptors. Such studies contribute to the broader understanding of synthetic cannabinoids and their implications for public health and regulatory policies (Qian et al., 2015).
Mechanism of Action
Triazoles
This compound contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Triazoles are known for their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties .
Cyclobutane derivatives
The compound also contains a cyclobutane ring. Cyclobutane is a type of cycloalkane and is used in various fields due to its unique chemical properties. It’s often used as a building block in organic synthesis .
Carboxamides
The compound is a type of carboxamide. Carboxamides have a wide range of biological activities and are found in many drugs. They often act by interacting with enzymes or receptors in the body .
Properties
IUPAC Name |
N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F3N4O2/c1-17-9(11(12,13)14)16-18(10(17)20)6-5-15-8(19)7-3-2-4-7/h7H,2-6H2,1H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDIGFSWTIXCWII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN(C1=O)CCNC(=O)C2CCC2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.